24,24-Difluoro-25-hydroxy-26,27-dimethylvitamin D3
24,24-Difluoro-25-hydroxy-26,27-dimethylvitamin D3
24,24-Difluoro-25-hydroxy-26,27-dimethylvitamin D3 is a vitamin D.
Brand Name:
Vulcanchem
CAS No.:
106647-61-4
VCID:
VC20791966
InChI:
InChI=1S/C29H46F2O2/c1-6-28(33,7-2)29(30,31)18-16-21(4)25-14-15-26-22(9-8-17-27(25,26)5)11-12-23-19-24(32)13-10-20(23)3/h11-12,21,24-26,32-33H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24+,25-,26?,27-/m1/s1
SMILES:
CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O
Molecular Formula:
C29H46F2O2
Molecular Weight:
464.7 g/mol
24,24-Difluoro-25-hydroxy-26,27-dimethylvitamin D3
CAS No.: 106647-61-4
Cat. No.: VC20791966
Molecular Formula: C29H46F2O2
Molecular Weight: 464.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 24,24-Difluoro-25-hydroxy-26,27-dimethylvitamin D3 is a vitamin D. |
|---|---|
| CAS No. | 106647-61-4 |
| Molecular Formula | C29H46F2O2 |
| Molecular Weight | 464.7 g/mol |
| IUPAC Name | (1S,3Z)-3-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
| Standard InChI | InChI=1S/C29H46F2O2/c1-6-28(33,7-2)29(30,31)18-16-21(4)25-14-15-26-22(9-8-17-27(25,26)5)11-12-23-19-24(32)13-10-20(23)3/h11-12,21,24-26,32-33H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24+,25-,26?,27-/m1/s1 |
| Standard InChI Key | NATOOCTZNLKFIB-FEFNYKTISA-N |
| Isomeric SMILES | CCC(CC)(C(CC[C@@H](C)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C)(F)F)O |
| SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O |
| Canonical SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator